Cas no 371116-80-2 (2-amino-N-(3-ethoxypropyl)-1-phenyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-N-(3-ethoxypropyl)-1-phenyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 371116-80-2
• MF: C₂₂H₂₃N₅O₂
• MW: 389.450324296951
• CID: 5436696
• Update Time: 2025-06-29

2-amino-N-(3-ethoxypropyl)-1-phenyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3-ethoxypropyl)-1-phenylpyrrolo[3,2-b]quinoxaline-3-carboxamide
• 1H-Pyrrolo[2,3-b]quinoxaline-3-carboxamide, 2-amino-N-(3-ethoxypropyl)-1-phenyl-
• 2-amino-N-(3-ethoxypropyl)-1-phenyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C22H23N5O2/c1-2-29-14-8-13-24-22(28)18-19-21(26-17-12-7-6-11-16(17)25-19)27(20(18)23)15-9-4-3-5-10-15/h3-7,9-12H,2,8,13-14,23H2,1H3,(H,24,28)
• InChI Key： JDNKGFPHXFUUHM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCCCOCC)=O)=C(N)N(C3=CC=CC=C3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-amino-N-(3-ethoxypropyl)-1-phenyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

2-Amino-N-(3-Ethoxypropyl)-1-Phenyl-1H-Pyrrolo[2,3-b]Quinoxaline-3-Carboxamide: A Comprehensive Overview

The compound with CAS No 371116-80-2, known as 2-amino-N-(3-ethoxypropyl)-1-phenyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound belongs to the class of quinoxaline derivatives, which are well-known for their diverse biological activities and potential applications in drug discovery. The structure of this molecule is characterized by a pyrroloquinoxaline core, which is a fused bicyclic system combining pyrrole and quinoxaline moieties. This unique architecture provides a platform for further functionalization and exploration of its chemical and biological properties.

Recent studies have highlighted the importance of pyrroloquinoxaline derivatives in the development of novel therapeutic agents. The quinoxaline ring is a key structural element in many bioactive compounds, often contributing to their ability to interact with biological targets such as enzymes or receptors. In the case of 2-amino-N-(3-ethoxypropyl)-1-phenyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide, the presence of an amino group and an ethoxypropyl substituent introduces additional functional groups that can influence its solubility, stability, and bioavailability. These features make it a promising candidate for further investigation in drug design.

The synthesis of this compound involves a series of carefully designed reactions that build upon the pyrroloquinoxaline framework. Researchers have employed various strategies, including condensation reactions and nucleophilic substitutions, to construct this molecule. The incorporation of the phenyl group at position 1 and the carboxamide group at position 3 are critical steps that define its structural integrity and reactivity. Recent advancements in catalytic methods and green chemistry have also enabled more efficient and sustainable routes to prepare this compound, aligning with current trends in environmentally friendly synthesis.

From a biological standpoint, pyrroloquinoxaline derivatives have been explored for their potential as kinase inhibitors, anti-inflammatory agents, and anticancer drugs. The amino group in this compound is particularly significant as it can act as a hydrogen bond donor, enhancing its ability to bind to protein targets. Additionally, the ethoxypropyl substituent may play a role in modulating the pharmacokinetic properties of the molecule, such as absorption and distribution within the body.

Recent research has focused on evaluating the antiproliferative activity of this compound against various cancer cell lines. Initial findings suggest that it exhibits notable cytotoxic effects, potentially through mechanisms involving cell cycle arrest or apoptosis induction. Furthermore, studies into its in vitro activity against specific enzymes associated with inflammatory pathways have revealed promising results, indicating its potential utility in treating inflammatory diseases.

The development of targeted drug delivery systems has also been explored for this compound. By incorporating it into nanocarriers or lipid-based formulations, researchers aim to enhance its therapeutic efficacy while minimizing off-target effects. These efforts underscore the importance of understanding not only the molecular properties but also the translational aspects of this compound.

In conclusion, 2-amino-N-(3-ethoxypropyl)-1-phenyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide represents a compelling example of how structural diversity within quinoxaline derivatives can lead to innovative therapeutic solutions. As ongoing research continues to uncover its full potential, this compound stands at the forefront of modern drug discovery efforts.